Cas no 1256813-81-6 (Methyl 5-bromo-4-methoxynicotinate)

• Product Name: Methyl 5-bromo-4-methoxynicotinate
• CAS No: 1256813-81-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD18257533
• CID: 1028770
• PubChem ID: 71711001
• Update Time: 2025-08-05

Methyl 5-bromo-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-methoxynicotinate
• Methyl 5-bromo-4-methoxynicotite
• methyl 5-bromo-4-methoxypyridine-3-carboxylate
• DB-370935
• 1256813-81-6
• Methyl5-bromo-4-methoxynicotinate
• DTXSID50856695

• MDL： MFCD18257533
• Inchi： 1S/C8H8BrNO3/c1-12-7-5(8(11)13-2)3-10-4-6(7)9/h3-4H,1-2H3
• InChI Key： HGLPMWXKWRGQLY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)OC)=C1OC

Computed Properties

• Exact Mass: 244.96874
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42

Additional information on Methyl 5-bromo-4-methoxynicotinate

Methyl 5-bromo-4-methoxynicotinate: A Comprehensive Overview of Structure, Synthesis, and Applications in Biomedical Research

Methyl 5-bromo-4-methoxynicotinate is a derivative of nicotinic acid, characterized by the presence of a bromine atom at the 5-position and a methoxy group at the 4-position of the nicotine ring. Its molecular formula is C₁₀H₁₁BrNO₃, with a molecular weight of 286.12 g/mol. The compound is synthesized through a series of chemical reactions that involve the bromination and methylation of nicotinic acid, resulting in a molecule with unique physicochemical properties. Recent studies have highlighted its potential applications in pharmacology, particularly in the development of novel therapeutic agents for inflammatory and neurological disorders.

The 5-bromo substituent in Methyl 5-bromo-4-methoxynicotinate introduces electronic effects that modulate the molecule's reactivity and biological activity. This bromine atom, being a strong electron-withdrawing group, influences the molecule's ability to interact with biological targets such, as G-protein-coupled receptors (GPCRs) and ion channels. The 4-methoxy group further enhances the molecule's hydrophobicity, which may affect its membrane permeability and cellular uptake. These structural modifications are critical for the compound's bioavailability and efficacy in vivo.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Methyl 5-bromo-4-methoxynicotinate with high purity. Techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to optimize reaction conditions and reduce byproduct formation. A 2023 study published in Journal of Medicinal Chemistry reported the use of catalytic bromination under mild conditions to selectively introduce the bromine atom at the 5-position, demonstrating improved yield and selectivity compared to traditional methods. This synthetic approach is particularly relevant for large-scale production of the compound for preclinical and clinical research.

The pharmacological profile of Methyl 5-bromo-4-methoxynicotinate has been extensively investigated in recent years. In vitro studies have shown that the compound exhibits significant anti-inflammatory activity by inhibiting the activation of nuclear factor kappa B (NF-κB) and reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. A 2022 study published in Pharmacological Research demonstrated that the compound suppresses the expression of cyclooxygenase-2 (COX-2) in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as an anti-inflammatory agent. These findings are supported by computational modeling studies that predict the compound's binding affinity to key inflammatory targets.

Moreover, Methyl 5-bromo-4-methoxynicotinate has shown promising neuroprotective properties. Animal studies have revealed that the compound reduces oxidative stress and neuronal apoptosis in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2021 study in Neurochemical Research reported that the compound attenuates the progression of amyloid-beta-induced neurotoxicity by modulating the activity of mitochondrial complex I. These effects are attributed to the compound's ability to enhance mitochondrial function and reduce reactive oxygen species (ROS) production.

The compound's potential as a therapeutic agent is further supported by its ability to modulate ion channel activity. Research published in Cellular Physiology and Biochemistry in 2023 indicated that Methyl 5-bromo-4-methoxynicotinate interacts with voltage-gated sodium channels, thereby reducing neuronal excitability. This property may have implications for the treatment of epilepsy and other neurological disorders characterized by hyperexcitability. The compound's selectivity for specific ion channels is a key factor in its potential therapeutic applications.

Recent advances in drug delivery systems have also explored the use of Methyl 5-bromo-4-methoxynicotinate as a carrier molecule. A 2024 study in Advanced Drug Delivery Reviews demonstrated that the compound can be conjugated with targeting ligands to enhance its specificity for diseased tissues. This approach could improve the therapeutic index of the compound by reducing off-target effects and increasing its bioavailability. The development of such targeted delivery systems is a critical step in translating the compound's potential into clinical applications.

Despite its promising therapeutic potential, the use of Methyl 5-bromo-4-methoxynicotinate is not without challenges. One of the main concerns is its potential toxicity, particularly at high concentrations. A 2023 study in Toxicological Sciences reported that the compound may induce liver toxicity in certain animal models, highlighting the need for further research to determine its safety profile. Additionally, the compound's metabolic stability and pharmacokinetic properties require further investigation to optimize its therapeutic efficacy.

In conclusion, Methyl 5-bromo-4-methoxynicotinate represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and biological activity make it a valuable tool for the treatment of inflammatory and neurological disorders. Ongoing research into its synthesis, pharmacology, and drug delivery systems is essential to fully realize its potential as a therapeutic agent. As the field of medicinal chemistry continues to advance, the compound's role in the development of new treatments is likely to expand, offering new opportunities for the treatment of a wide range of diseases.